4-Amino-6-(trifluoromethyl)benzene-1,3-disulfonic acid dichloride

• IUPAC Name: 4-amino-6-(trifluoromethyl)benzene-1,3-disulfonyl chloride
• InChI: InChI=1S/C7H4Cl2F3NO4S2/c8-18(14,15)5-2-6(19(9,16)17)4(13)1-3(5)7(10,11)12/h1-2H,13H2
• InChI Key: IDYGWCRGOWDFAM-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=CC(=C1N)S(=O)(=O)Cl)S(=O)(=O)Cl)C(F)(F)F
• Molecular Formula: C7H4Cl2F3NO4S2
• Molecular Weight: 358.1 g/mol

Description

4-Amino-6-(trifluoromethyl)benzene-1,3-disulfonic acid dichloride is a chemical compound known for its unique structural properties and potential applications in various fields. It is characterized by the presence of amino, trifluoromethyl, and disulfonic acid dichloride groups attached to a benzene ring. This compound is of interest due to its potential use as a carbonic anhydrase inhibitor, which has implications in medical and industrial applications .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Amino-6-(trifluoromethyl)benzene-1,3-disulfonic acid dichloride typically involves multiple steps. One common method starts with the reaction of trichlorotoluene with antimony trifluoride to produce trifluorotoluene. This intermediate is then nitrated using mixed acid to yield nitrotrifluorotoluene. The nitro group is subsequently reduced, followed by chlorosulfonation and amination to obtain the final product .

Industrial Production Methods

In industrial settings, the production of this compound may involve similar synthetic routes but on a larger scale. The reaction conditions are optimized to ensure high yield and purity. The use of continuous flow reactors and advanced purification techniques can enhance the efficiency of the production process .

Chemical Reactions Analysis

Types of Reactions

4-Amino-6-(trifluoromethyl)benzene-1,3-disulfonic acid dichloride undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized under specific conditions to form corresponding sulfonic acids.

Reduction: Reduction reactions can convert the nitro group to an amino group.

Substitution: The compound can participate in nucleophilic substitution reactions, where the chlorine atoms are replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as hydrogen gas in the presence of a palladium catalyst or sodium borohydride are used.

Substitution: Nucleophiles like ammonia or amines can be used for substitution reactions.

Major Products

The major products formed from these reactions include various derivatives of the original compound, such as sulfonic acids, amines, and substituted benzene derivatives .

Scientific Research Applications

4-Amino-6-(trifluoromethyl)benzene-1,3-disulfonic acid dichloride has several scientific research applications:

Chemistry: It is used as a reagent in organic synthesis and as an intermediate in the production of other complex molecules.

Biology: The compound’s ability to inhibit carbonic anhydrase makes it valuable in studying enzyme functions and interactions.

Medicine: As a potential carbonic anhydrase inhibitor, it has implications in the treatment of conditions like glaucoma and certain types of tumors.

Industry: It is used in the development of pharmaceuticals and agrochemicals

Mechanism of Action

The mechanism of action of 4-Amino-6-(trifluoromethyl)benzene-1,3-disulfonic acid dichloride involves its interaction with carbonic anhydrase enzymes. The compound binds to the active site of the enzyme, inhibiting its activity. This inhibition affects the enzyme’s ability to catalyze the conversion of carbon dioxide and water to bicarbonate and protons, which is crucial in various physiological processes .

Comparison with Similar Compounds

Similar Compounds

• 4-Amino-6-(trifluoromethyl)benzene-1,3-disulfonamide
• 4-Amino-6-chlorobenzene-1,3-disulfonamide
• 2,4-Disulfamyl-5-trifluoromethylaniline

Uniqueness

4-Amino-6-(trifluoromethyl)benzene-1,3-disulfonic acid dichloride is unique due to its specific combination of functional groups, which confer distinct chemical reactivity and biological activity. Its trifluoromethyl group enhances its lipophilicity and metabolic stability, making it a valuable compound in medicinal chemistry .